Cas no 62738-03-8 (Thiecane, 1,1-dioxide)

• Product Name: Thiecane, 1,1-dioxide
• CAS No: 62738-03-8
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 433561
• PubChem ID: 12350944
• Update Time: 2025-04-19

Thiecane, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiecane, 1,1-dioxide
• DTXSID20493278
• 1lambda~6~-Thiecane-1,1-dione
• SCHEMBL20549279
• 62738-03-8

• Inchi： 1S/C9H18O2S/c10-12(11)8-6-4-2-1-3-5-7-9-12/h1-9H2
• InChI Key： PHXJHEWNXRGTHQ-UHFFFAOYSA-N
• SMILES： S1(CCCCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 190.10284
• Monoisotopic Mass: 190.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14